Cas no 178201-08-6 ((S)-4-acetyloxy-mandelonitrile)

• Product Name: (S)-4-acetyloxy-mandelonitrile
• CAS No: 178201-08-6
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 2190143
• PubChem ID: 55264786
• Update Time: 2025-04-21

(S)-4-acetyloxy-mandelonitrile Chemical and Physical Properties

Names and Identifiers

• (S)-4-acetyloxy-mandelonitrile
• [4-[(S)-cyano(hydroxy)methyl]phenyl] acetate
• 4-[(S)-Cyano(hydroxy)methyl]phenyl acetate
• DB-310429
• 178201-08-6
• AKOS006307441
• DTXSID80717109

• Inchi： 1S/C10H9NO3/c1-7(12)14-9-4-2-8(3-5-9)10(13)6-11/h2-5,10,13H,1H3/t10-/m1/s1
• InChI Key： XYFHMGVHCBRZGV-SNVBAGLBSA-N
• SMILES： O(C(C)=O)C1C=CC(=CC=1)[C@@H](C#N)O

Computed Properties

• Exact Mass: 191.058
• Monoisotopic Mass: 191.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.3A^2

Experimental Properties

• PSA: 70.32000
• LogP: 1.16888